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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390 Get Quote

Essential Safety and Handling Guide for 4-
Chlorosalicylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chlorosalicylic acid, ensuring the well-being of laboratory personnel and adherence to safety

protocols. Procedural, step-by-step guidance is offered to address specific operational

questions, establishing a foundation of trust and safety in your laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chlorosalicylic acid is a hazardous substance that requires careful handling to prevent

adverse health effects. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2][3][4][5] It may also be harmful if swallowed.[2][6]

Table 1: Hazard Classifications for 4-Chlorosalicylic Acid
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Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][7]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[6]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling 4-Chlorosalicylic acid.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber)[7]

To prevent skin contact and

subsequent irritation.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][8] A face shield

may be required for larger

quantities or when there is a

risk of splashing.[8]

To protect eyes from dust

particles and splashes, which

can cause serious irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) should be worn.[7][8]

To avoid inhalation of dust,

which may cause respiratory

tract irritation.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

For larger scale operations,

consider chemical-resistant

aprons or suits.

To protect the skin from

accidental contact with the

chemical.

Safe Handling and Storage
Proper handling and storage procedures are crucial to maintaining a safe laboratory

environment.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a well-

ventilated area, preferably within a chemical fume hood.[8]

Dispensing: When weighing or transferring the solid, avoid generating dust. Use a spatula to

handle the powder and close the container immediately after use.

Solution Preparation: If preparing a solution, slowly add the 4-Chlorosalicylic acid to the

solvent to avoid splashing.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][3] Do not eat, drink, or smoke in the handling area.[2][6]

Contaminated Clothing: Remove any contaminated clothing and wash it before reuse.[1][6]

Storage Plan

Store in a tightly closed container in a cool, dry, and dark place.[1][8]

Keep in a well-ventilated area.[6][9]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

The storage area should be locked up.[2][6]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Measures for 4-Chlorosalicylic Acid Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[6] Remove contact lenses if present and easy

to do.[1][2] If eye irritation persists, get medical

advice/attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water.[6] If skin

irritation occurs, get medical advice/attention.[1]

[3]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2][6]

Call a POISON CENTER or doctor/physician if

you feel unwell.[6]

Ingestion

Rinse mouth with water.[2][6] Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

Emergency Spill Response

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.

Sweep up the spilled solid material and place it into a suitable, labeled container for disposal.

[1][6]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Prevent the spilled material from entering drains.[1]

Disposal Plan
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Dispose of 4-Chlorosalicylic acid and its containers in accordance with local, state, and

federal regulations. As a halogenated organic acid, it is considered hazardous waste.

Step-by-Step Disposal Guidance

Waste Collection: Collect waste 4-Chlorosalicylic acid and any contaminated materials

(e.g., gloves, weighing paper) in a designated, properly labeled, and sealed hazardous

waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "4-Chlorosalicylic Acid".

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.

Disposal Request: Arrange for disposal through your institution's environmental health and

safety (EHS) office or a certified hazardous waste disposal company.

Do NOT: Do not dispose of 4-Chlorosalicylic acid down the drain or in the regular trash. Do

not mix with other waste streams unless specifically instructed to do so by your EHS office.

Experimental Workflow Example
The following diagram illustrates a general workflow for a laboratory procedure involving 4-
Chlorosalicylic acid, such as its use in the spectrofluorometric determination of terbium.
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Preparation

Chemical Handling

Experiment

Cleanup & Disposal

Don appropriate PPE

Set up in fume hood

Weigh 4-Chlorosalicylic acid

Prepare stock solution

Add reagents to sample

Perform spectrofluorometric measurement

Decontaminate glassware

Dispose of waste
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decision hazard_node Start: Handling
4-Chlorosalicylic Acid

Assess Risks:
- Skin/Eye Irritation

- Respiratory Irritation
- Ingestion Hazard

Select Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

- Respirator (if needed)

Follow Safe Handling Procedures:
- Use fume hood

- Avoid dust
- Wash hands

Exposure Occurred?

Administer First Aid
(See Table 3)

Yes

Continue Experiment

No

Seek Medical Attention Experiment Complete

Follow Disposal Plan

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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